4-Chloro-2-fluoro-3-methoxybenzoic acid
Overview
Description
“4-Chloro-2-fluoro-3-methoxybenzoic acid” is a chemical compound with the CAS Number: 1169870-80-7 . It has a molecular weight of 204.58 . The IUPAC name for this compound is 4-chloro-2-fluoro-3-methoxybenzoic acid .
Molecular Structure Analysis
The InChI code for “4-Chloro-2-fluoro-3-methoxybenzoic acid” is1S/C8H6ClFO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,1H3,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
“4-Chloro-2-fluoro-3-methoxybenzoic acid” is a solid at room temperature .Scientific Research Applications
Pharmaceutical Research
4-Chloro-2-fluoro-3-methoxybenzoic acid: is a valuable compound in pharmaceutical research due to its potential as a building block for various drug molecules. Its unique structure allows for the synthesis of complex molecules that can serve as active pharmaceutical ingredients (APIs). For instance, the compound’s benzylic position is conducive to nucleophilic substitution reactions, which are fundamental in creating a wide range of therapeutic agents .
Agricultural Chemistry
In the field of agriculture, 4-Chloro-2-fluoro-3-methoxybenzoic acid may be utilized in the synthesis of herbicides and pesticides. Its chemical properties could be harnessed to develop compounds that target specific pests or weeds without harming crops or the environment. Research in this area focuses on creating more efficient and safer agrochemicals .
Material Science
The compound’s role in material science is linked to its reactivity, which can be employed in the development of new polymers or coatings with specific characteristics. For example, its methoxy group could be involved in polymerization reactions, leading to materials with improved durability or resistance to environmental factors .
Chemical Synthesis
4-Chloro-2-fluoro-3-methoxybenzoic acid: serves as a precursor in the synthesis of various organic compounds. Its reactivity, particularly the presence of a carboxylic acid group, makes it a versatile starting material for constructing complex molecular architectures used in dyes, fragrances, and other industrial chemicals.
Environmental Science
This compound could play a role in environmental science by contributing to the study of pollution degradation pathways. Its structural components might be analogous to those of pollutants, allowing researchers to study and model the breakdown of harmful substances in the environment.
Biochemistry Research
In biochemistry, 4-Chloro-2-fluoro-3-methoxybenzoic acid might be used to investigate enzyme-substrate interactions, given its potential to act as a substrate analog. This could lead to insights into enzyme mechanisms and the design of enzyme inhibitors that could regulate biochemical pathways .
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
4-chloro-2-fluoro-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODAJPJWSLSBLLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1F)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-fluoro-3-methoxybenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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